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Compound of Interest

Compound Name: 2-Bromobenzenesulfonyl chloride

Cat. No.: B144033

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromobenzenesulfonyl chloride is a pivotal chemical intermediate in organic synthesis,
particularly valued in the fields of medicinal chemistry and drug development. Its utility stems
from the reactive sulfonyl chloride group, which readily undergoes nucleophilic substitution with
a variety of nucleophiles, including amines, alcohols, and phenols. This reactivity allows for the
facile introduction of the 2-bromobenzenesulfonyl moiety into diverse molecular scaffolds,
leading to the synthesis of a wide array of sulfonamides and sulfonate esters. This guide
provides a comprehensive overview of 2-Bromobenzenesulfonyl chloride, including its
chemical and physical properties, detailed experimental protocols for its synthesis and key
reactions, and its role as a building block in the creation of molecules with potential biological
activity.

Chemical and Physical Properties

2-Bromobenzenesulfonyl chloride, with the CAS number 2905-25-1, is a solid at room
temperature.[1][2] It is crucial to handle this compound with appropriate safety precautions due
to its corrosive nature.[2]

Quantitative Data Summary
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The key physical and chemical properties of 2-Bromobenzenesulfonyl chloride are
summarized in the table below for easy reference and comparison.

Property Value Source(s)

CAS Number 2905-25-1 [1112]

Molecular Formula CeH4BrClO:2S [1]

Molecular Weight 255.52 g/mol [11[2]

Appearance White to light yellow crystalline 2]
solid

Melting Point 49-52 °C [1][2]

Boiling Point 98-100 °C at 0.5 mmHg

Density No data available

Solubility Reacts with water

InChl Key VFPWGZNNRSQPBT- ]

UHFFFAOYSA-N

C1=CC=C(C(=C1)Br)S(=0)
(=0)Cl

SMILES

Safety Information

2-Bromobenzenesulfonyl chloride is classified as a corrosive substance that causes severe
skin burns and eye damage.[2] Appropriate personal protective equipment (PPE), including
gloves, safety goggles, and a lab coat, should be worn at all times when handling this
chemical. All manipulations should be performed in a well-ventilated fume hood.

Hazard Statement GHS Pictogram

H314: Causes severe skin burns and eye )
GHSO05 (Corrosion)
damage
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Synthesis of 2-Bromobenzenesulfonyl Chloride

The synthesis of 2-Bromobenzenesulfonyl chloride can be achieved through a multi-step
process starting from 2-bromoaniline. The general workflow involves diazotization of the
aniline, followed by a sulfonyl chlorination reaction.

Starting Material

2-Bromoaniline

Step 1: Diazotization v Intermediate
NERIO, Hcol’ IfHO Diazot;w Diazonium Salt
-5t00°C
Step 2: Sulfonyl Chlorinat‘i;)n Final Product

SOz, CuClz Sulfonyl Chlorination 2-Bromobenzenesulfonyl chloride

Click to download full resolution via product page

Synthesis of 2-Bromobenzenesulfonyl chloride from 2-bromoaniline.

Experimental Protocol: Synthesis from 2-Bromoaniline

This protocol is a representative procedure for the synthesis of 2-bromobenzenesulfonyl
chloride.

Materials:
e 2-Bromoaniline
e Concentrated Hydrochloric Acid (HCI)

e Sodium Nitrite (NaNOz2)
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Sulfur Dioxide (SOz2)

Copper(ll) Chloride (CuClz2)

e Ice

Water

Procedure:

e Diazotization:

1. Suspend 2-bromoaniline in a mixture of concentrated HCI and water.

2. Cool the suspension to -5 to 0 °C in an ice-salt bath.

3. Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the
temperature below 5 °C.

4. Stir the mixture for an additional 30 minutes at this temperature to ensure complete
formation of the diazonium salt.

 Sulfonyl Chlorination:

1. In a separate flask, prepare a solution of copper(ll) chloride in a suitable solvent and
saturate it with sulfur dioxide gas.

2. Slowly add the cold diazonium salt solution to the SO2/CuCl2 solution with vigorous
stirring. Nitrogen gas will evolve.

3. Continue stirring for 1-2 hours at room temperature.

4. Extract the product with a suitable organic solvent (e.g., dichloromethane or ether).

5. Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

6. Remove the solvent under reduced pressure to yield crude 2-bromobenzenesulfonyl
chloride.
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7. The crude product can be purified by recrystallization or distillation under reduced
pressure.

Key Reactions and Applications

2-Bromobenzenesulfonyl chloride is a versatile reagent for the synthesis of various organic
compounds, primarily sulfonamides and sulfonate esters. These derivatives are of significant
interest in medicinal chemistry due to their wide range of biological activities.

Synthesis of Sulfonamides

The reaction of 2-bromobenzenesulfonyl chloride with primary or secondary amines in the
presence of a base yields the corresponding sulfonamides.

Reactants

Primary or Secondary
Amine (R-NH2z or R2NH)

2-Bromobenzenesulfonyl
chloride

Reaction Product

Base (e.g., Pyridine, Triethylamine) .
Inert Solvent (e.g., CH2Cl2) ST

2-Bromobenzenesulfonamide
Derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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